Cas no 1122660-25-6 (3-(5-(4-Hydroxy-3-methylphenyl)-thiophen-2-yl)phenol)

• Product Name: 3-(5-(4-Hydroxy-3-methylphenyl)-thiophen-2-yl)phenol
• CAS No: 1122660-25-6
• MF: C₁₇H₁₄O₂S
• MW: 282.356863498688
• MDL: MFCD26406221
• CID: 2092715
• PubChem ID: 25192475
• Update Time: 2025-04-21

3-(5-(4-Hydroxy-3-methylphenyl)-thiophen-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(5-(3-Hydroxyphenyl)thiophen-2-yl)-2-methylphenol
• 3-(5-(4-Hydroxy-3-methylphenyl)-thiophen-2-yl)phenol
• 4-[5-(3-Hydroxyphenyl)-2-thienyl]-2-methylphenol
• 3-(5-(4-hydroxy-3-methylphenyl)thiophen-2-yl)phenol
• AK160974
• 4-[5-(3-hydroxyphenyl)thiophen-2-yl]-2-methylphenol
• 4-[5-(3-Hydroxyphenyl)-2-thienyl)-2-methyl]phenol
• HMS3743C13
• BDBM50299633
• AX8293985
• 2-Methyl-4-[5-(3-hydroxyphenyl)-2-thienyl]phenol
• DS-9818
• F31135
• PD080833
• 1122660-25-6
• AKOS024463871
• HSD17B13-IN-41
• MFCD26406221
• CS-0095364
• CHEMBL570596
• DB-137507
• HY-128145
• XUB66025
• SCHEMBL1180399
• C17H14O2S

• MDL： MFCD26406221
• Inchi： 1S/C17H14O2S/c1-11-9-13(5-6-15(11)19)17-8-7-16(20-17)12-3-2-4-14(18)10-12/h2-10,18-19H,1H3
• InChI Key： ICDRVGLMFQWTDX-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1C=CC(=C(C)C=1)O)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 282.07145086g/mol
• Monoisotopic Mass: 282.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7
• XLogP3: 4.6

Experimental Properties

• Density: 1.268±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 467.7±45.0°C at 13 mmHg
• Solubility: Insuluble (8.8E-3 g/L) (25 ºC),

3-(5-(4-Hydroxy-3-methylphenyl)-thiophen-2-yl)phenol Security Information

• Hazard Statement： H302-H315-H319-H335